D-Myo-inositol 1,4,5-trisphosphate sodium salt

• Molecular Formula: C6H9Na6O15P3
• Molecular Weight: 551.99 g/mol
• InChI: InChI=1S/C6H15O15P3.6Na/c7-1-2(8)5(20-23(13,14)15)6(21-24(16,17)18)3(9)4(1)19-22(10,11)12;;;;;;/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18);;;;;;/q;6*+1/p-6/t1-,2+,3+,4-,5-,6-;;;;;;/m1....../s1
• InChIKey: MLMBGBMAFNSCOW-PPKFVSOLSA-H

Ins(1,4,5)P₃ Sodium Salt Overview

D-Myo-inositol 1,4,5-trisphosphate (Ins(1,4,5)P₃) sodium salt is the endogenous second messenger produced by phospholipase C-mediated hydrolysis of phosphatidylinositol 4,5-bisphosphate [1]. As the native ligand for inositol 1,4,5-trisphosphate receptors (IP₃Rs)—intracellular Ca²⁺ channels located on the endoplasmic reticulum—it serves as the reference standard for studying calcium signaling, store-operated calcium entry, and IP₃R pharmacology [2]. Its three phosphate groups at the D-myo-inositol 1, 4, and 5 positions constitute the minimal pharmacophore required for high-affinity receptor binding and efficient Ca²⁺ mobilization. Available commercially as hexasodium or trisodium salts (CAS 108340-81-4; CAS 141611-10-1), it is supplied as a lyophilized powder with purities typically ≥98%, enabling precise reconstitution for in vitro calcium release assays, receptor binding studies, and cell signaling investigations .

✓ Endogenous IP₃ receptor ligand for Ca²⁺ signaling studies

✓ Reference standard for binding and Ca²⁺ release assays

✓ Water-soluble sodium salt avoids DMSO artifacts in live-cell experiments

• [1] Berridge MJ. Inositol trisphosphate and calcium signalling. Nature. 1993;361(6410):315-325. doi:10.1038/361315a0 View Source
• [2] Majerus PW. Inositol phosphate biochemistry. Annu Rev Biochem. 1992;61:225-250. doi:10.1146/annurev.bi.61.070192.001301 View Source

Why Ins(1,4,5)P₃ Cannot Be Replaced

Although numerous inositol phosphate analogs are commercially available, they exhibit profound differences in receptor binding affinity, intrinsic efficacy, metabolic stability, and calcium release kinetics that preclude direct substitution for the native ligand Ins(1,4,5)P₃ [1]. Regioisomers such as Ins(3,4,5)P₃ show 120- to 1,833-fold lower binding affinity at IP₃ receptors, while commonly used analogs like Ins(2,4,5)P₃ function as partial agonists with only ~65% of the maximal calcium-mobilizing activity of Ins(1,4,5)P₃ [2]. Even close structural relatives including Ins(1,2,4,5)P₄ exhibit reduced potency, and more distantly related compounds like adenophostin A display 10- to 100-fold higher potency—a supersensitivity that fundamentally alters experimental interpretation [3]. Selecting the appropriate ligand therefore requires careful consideration of receptor subtype expression, desired agonist efficacy (full vs. partial), and the experimental need for either the native signaling profile or a metabolically stabilized analog. The following quantitative evidence details exactly where and by what magnitude Ins(1,4,5)P₃ sodium salt differentiates from its closest comparators.

Regioisomer mismatch

Ins(3,4,5)P₃ and other regioisomers show markedly lower IP₃ receptor affinity and Ca²⁺-mobilizing potency, likely insufficient to replicate native signaling.

Partial agonist limitation

Ins(2,4,5)P₃ acts as a partial agonist, reaching only a fraction of maximal Ca²⁺ release and potentially suppressing full agonist responses.

Stability–affinity trade-off

Metabolically stabilized analogs may sacrifice receptor binding affinity; direct substitution requires evaluation of the stability–potency balance.

• [1] Wilcox RA, Challiss RA, Traynor JR, et al. Molecular recognition at the myo-inositol 1,4,5-trisphosphate receptor. In: Inositol Phosphates and Calcium Signalling. 1995. View Source
• [2] Marchant JS, Taylor CW. Inositol 2,4,5-trisphosphate is a partial agonist of hepatic inositol trisphosphate receptors. Biochem Soc Trans. 1996;24(1):106S. doi:10.1042/bst024106s View Source
• [3] Shuto S, Horne G, Marwood RD, Potter BVL. Total synthesis of nucleobase-modified adenophostin A mimics. Chemistry. 2001;7(22):4937-4946. View Source

Ins(1,4,5)P₃ Binding & Functional Comparisons

IP₃ Receptor Binding vs. Ins(3,4,5)P₃

D-Myo-inositol 1,4,5-trisphosphate binds with high affinity to all three IP₃ receptor subtypes (Type 1, 2, and 3), whereas the regioisomer Ins(3,4,5)P₃ exhibits dramatically reduced affinity. Direct binding studies using recombinant rat IP₃ receptors demonstrate that Ins(1,4,5)P₃ displays Ki values of less than 25 nM across all subtypes . In contrast, Ins(3,4,5)P₃ binds with Ki values ranging from 3 to 11 μM—representing a 120- to 1,833-fold reduction in receptor affinity. This affinity difference translates directly to functional potency: Ins(3,4,5)P₃ is 200-fold less potent than Ins(1,4,5)P₃ at initiating Ca²⁺ mobilization . The precise spatial orientation of the 1, 4, and 5-phosphate groups is therefore essential for high-affinity receptor engagement.

Binding vs. Ins(3,4,5)P₃

Head-to-head

Ki < 25 nM vs 3–11 µM
120–1,833‑fold lower affinity

Regioisomer binding affinity is insufficient for native‑like IP₃ receptor activation.

Rat recombinant IP₃R subtypes 1–3; radioligand displacement.

Evidence Dimension	IP₃ Receptor Binding Affinity (Ki)
Target Compound Data	Ki < 25 nM (Type 1, 2, and 3 rat recombinant IP₃ receptors)
Comparator Or Baseline	Ins(3,4,5)P₃: Ki = 3-11 μM (Type 1, 2, and 3 rat recombinant IP₃ receptors)
Quantified Difference	120- to 1,833-fold lower affinity for Ins(3,4,5)P₃; 200-fold lower functional Ca²⁺-mobilizing potency
Conditions	Rat recombinant IP₃ receptor subtypes 1, 2, and 3; radioligand displacement assays

Why This Matters

Researchers requiring the native signaling response must select Ins(1,4,5)P₃—not its regioisomers—to achieve physiologically relevant receptor activation at nanomolar concentrations.

Full vs. Partial Agonism at Hepatic IP₃ Receptors

In rapid superfusion experiments using permeabilized rat hepatocytes loaded with ⁴⁵Ca²⁺, Ins(1,4,5)P₃ functions as a full agonist, whereas its commonly used analog Ins(2,4,5)P₃ acts as a partial agonist with intrinsically limited efficacy [1]. At maximally effective concentrations, Ins(2,4,5)P₃ (300 μM) evoked a peak ⁴⁵Ca²⁺ release rate that was only 65.0 ± 2.7% of that evoked by a maximal concentration (10 μM) of Ins(1,4,5)P₃ [1]. Furthermore, co-application of 333 μM Ins(2,4,5)P₃ with 10 μM Ins(1,4,5)P₃ reduced the peak Ca²⁺ efflux rate to 79.9 ± 5.0% of the control Ins(1,4,5)P₃ response, confirming partial agonist behavior and competitive antagonism at the receptor [1]. The EC₅₀ values for Ca²⁺ release also differ: 477 ± 21 nM for Ins(1,4,5)P₃ vs. 12.6 μM for Ins(2,4,5)P₃, representing an approximately 26-fold difference in potency [1].

Full vs. Partial Agonism

Head-to-head

EC₅₀ 477 nM (full) vs 12.6 µM (partial)
65% maximal Ca²⁺ release (partial) vs 100%

Partial agonism may underestimate maximal Ca²⁺ store depletion and alter pharmacology.

Rat hepatocyte rapid superfusion; ⁴⁵Ca²⁺ efflux.

Evidence Dimension	Peak Ca²⁺ Release Rate (% of maximal Ins(1,4,5)P₃ response)
Target Compound Data	100% (defined as maximal response at 10 μM)
Comparator Or Baseline	Ins(2,4,5)P₃: 65.0 ± 2.7% at 300 μM
Quantified Difference	35% reduction in maximal achievable Ca²⁺ release; ~26-fold lower potency (EC₅₀ 477 nM vs. 12.6 μM)
Conditions	Permeabilized rat hepatocytes; rapid superfusion; ⁴⁵Ca²⁺ efflux assay

Why This Matters

Studies requiring full IP₃ receptor activation or quantification of maximal calcium release capacity must use Ins(1,4,5)P₃; substituting Ins(2,4,5)P₃ introduces partial agonism that fundamentally alters the pharmacological profile.

• [1] Marchant JS, Taylor CW. Inositol 2,4,5-trisphosphate is a partial agonist of hepatic inositol trisphosphate receptors. Biochem Soc Trans. 1996;24(1):106S. doi:10.1042/bst024106s View Source

Binding Affinity vs. DL-Ins(1,2,4,5)P₄

Among the nine possible regioisomers of myo-inositol tetrakisphosphate (IP₄), DL-Ins(1,2,4,5)P₄ is the closest structural analog to Ins(1,4,5)P₃ in terms of receptor binding affinity, yet it still exhibits measurably lower affinity [1]. Competitive binding assays in bovine adrenal cortical membranes determined that Ins(1,4,5)P₃ binds with a Ki of 6 nM, while DL-Ins(1,2,4,5)P₄ binds with a Ki of 11 nM—a 1.8-fold (approximately 2-fold) lower affinity [1]. All other IP₄ regioisomers (including Ins(1,2,3,5)P₄, Ins(1,3,4,6)P₄, Ins(2,4,5,6)P₄, DL-Ins(1,3,4,5)P₄, DL-Ins(1,2,3,4)P₄, and DL-Ins(1,4,5,6)P₄) bound with substantially lower affinities ranging from 0.4 to 0.7 μM, while DL-Ins(1,2,4,6)P₄ and DL-Ins(1,2,5,6)P₄ exhibited even lower affinity (~2-3 μM) [1].

Affinity vs. DL-Ins(1,2,4,5)P₄

Head-to-head

Ki 6 nM vs 11 nM
~2‑fold lower affinity for closest IP₄ analog

Even the closest structural analog shows reduced receptor occupancy.

Bovine adrenal cortical membranes; [³H]Ins(1,4,5)P₃ displacement.

Evidence Dimension	IP₃ Receptor Binding Affinity (Ki)
Target Compound Data	Ki = 6 nM
Comparator Or Baseline	DL-Ins(1,2,4,5)P₄: Ki = 11 nM; other IP₄ regioisomers: Ki = 0.4-3 μM
Quantified Difference	Ins(1,4,5)P₃ exhibits 1.8-fold higher affinity than DL-Ins(1,2,4,5)P₄; 67- to 500-fold higher affinity than other IP₄ regioisomers
Conditions	Bovine adrenal cortical membranes; competitive displacement of [³H]Ins(1,4,5)P₃

Why This Matters

When experimental design requires the highest possible receptor occupancy at the lowest ligand concentration—particularly in competition assays or when minimizing off-target effects—Ins(1,4,5)P₃ remains the ligand of choice over even the closest IP₄ analog.

• [1] Yoshikawa F, Morita M, Monkawa T, et al. Binding and activity of the nine possible regioisomers of myo-inositol tetrakisphosphate at the inositol 1,4,5-trisphosphate receptor. Cell Calcium. 1997;21(4):301-310. doi:10.1016/S0143-4160(97)90118-4 View Source

Aqueous Solubility & Assay Preparation

Commercial suppliers report differential aqueous solubility for Ins(1,4,5)P₃ sodium salt formulations that may impact assay preparation workflows. Sigma-Aldrich specifies water solubility of 10 mg/mL for the trisodium salt (CAS 141611-10-1), enabling straightforward preparation of concentrated stock solutions without organic co-solvents . In comparison, Cayman Chemical reports PBS (pH 7.2) solubility of 1-10 mg/mL (sparingly soluble) and DMSO solubility of only 0.1-1 mg/mL (slightly soluble) for their lyophilized powder formulation . For experiments where DMSO may interfere with cellular responses or receptor binding, or where PBS-buffered stocks are preferred, the higher aqueous solubility formulation offers practical workflow advantages by eliminating the need for organic solvent introduction or extensive sonication.

Aqueous Solubility

Data to verify

Water: 10 mg/mL (trisodium salt)
DMSO: 0.1–1 mg/mL

Aqueous formulation eliminates DMSO-related artifacts in sensitive live‑cell assays.

Supplier-reported solubility; verify for your buffer system.

Evidence Dimension	Aqueous Solubility
Target Compound Data	10 mg/mL in water (Sigma trisodium salt); 1-10 mg/mL in PBS pH 7.2 (Cayman)
Comparator Or Baseline	DMSO solubility: 0.1-1 mg/mL (slightly soluble)
Quantified Difference	10- to 100-fold higher solubility in aqueous buffers vs. DMSO, depending on formulation
Conditions	Room temperature; product specification sheets

Why This Matters

Procurement decisions should consider the sodium salt formulation's aqueous solubility profile, as higher water solubility eliminates DMSO-related artifacts in sensitive calcium imaging or electrophysiology experiments.

Potency Hierarchy: Reference Standard Role

In a systematic comparison of inositol phosphate-evoked calcium mobilization in Xenopus oocytes, Ins(1,4,5)P₃ was established as the most potent compound among all tested species [1]. Using rapid depolarizing current as a readout of cellular Ca²⁺ mobilization in Ca²⁺-free medium, Ins(1,2,4,5)P₄—the closest structural analog—displayed 91% of the activity of Ins(1,4,5)P₃, while Ins(1,3,4,6)P₄ exhibited only 29% of the activity [1]. All other inositol phosphates tested produced responses ≤40% of the Ins(1,4,5)P₃ response. This potency hierarchy (Ins(1,4,5)P₃ > Ins(1,2,4,5)P₄ ≫ other IPs) was corroborated by independent ⁴⁵Ca²⁺ efflux and Fura-2 imaging assays [1].

Potency Ranking

Head-to-head

Ins(1,4,5)P₃ ranked highest
Ins(1,2,4,5)P₄: 91%; Ins(1,3,4,6)P₄: 29%

Confirmed reference standard for calibrating analog potency in oocyte models.

Xenopus oocyte depolarization & ⁴⁵Ca²⁺ efflux.

Evidence Dimension	Relative Ca²⁺-Mobilizing Activity (% of Ins(1,4,5)P₃ response)
Target Compound Data	100% (reference standard)
Comparator Or Baseline	Ins(1,2,4,5)P₄: 91%; Ins(1,3,4,6)P₄: 29%; all other tested inositol phosphates: ≤40%
Quantified Difference	Ins(1,2,4,5)P₄ shows 9% reduced activity; Ins(1,3,4,6)P₄ shows 71% reduced activity
Conditions	Xenopus oocytes; Ca²⁺-free medium; depolarizing current, ⁴⁵Ca²⁺ efflux, and Fura-2 imaging

Why This Matters

For studies in Xenopus oocyte model systems—widely used for IP₃ receptor characterization and calcium channel electrophysiology—Ins(1,4,5)P₃ provides the maximal signal-to-noise ratio and serves as the essential positive control for calibrating analog potency.

• [1] Lupu-Meiri M, Lipinsky D, Ozaki S, Watanabe Y, Oron Y. Independent external calcium entry and cellular calcium mobilization in Xenopus oocytes. Cell Calcium. 1994;16(1):20-28. doi:10.1016/S0143-4160(05)80004-1 View Source

Metabolic Lability & Analog Development

Ins(1,4,5)P₃ is rapidly metabolized in cellular systems by 5-phosphatase (dephosphorylation to Ins(1,4)P₂) and 3-kinase (phosphorylation to Ins(1,3,4,5)P₄) [1]. This metabolic lability defines the baseline against which stabilized analogs are compared. For instance, a deoxygenated phosphorothioate analog of Ins(1,4,5)P₃ was shown to be resistant to dephosphorylation by alkaline phosphatase under conditions in which Ins(1,4,5)P₃ is extensively hydrolyzed, though this stabilization came at the cost of 15-fold reduced receptor binding affinity (Kd = 810 nM vs. 54 nM for native Ins(1,4,5)P₃) [2]. Similarly, DL-InsP₃S₃ is only 3-fold less potent than Ins(1,4,5)P₃ in mobilizing Ca²⁺ but resists both phosphorylation and dephosphorylation, making it a useful tool when sustained receptor activation is required [3].

Metabolic Stability

Class-level

Kd 54 nM (native) vs 810 nM (stabilized analog)
Stabilized analogs show 3–15‑fold affinity loss

Stability gains may reduce binding affinity; native ligand needed for maximal affinity.

Phosphatase resistance assays; phosphorothioate analog data.

Evidence Dimension	Metabolic Stability and Receptor Binding Trade-off
Target Compound Data	Kd = 54 nM; susceptible to 5-phosphatase and 3-kinase metabolism
Comparator Or Baseline	Deoxygenated phosphorothioate analog: Kd = 810 nM; resistant to phosphatase hydrolysis; DL-InsP₃S₃: 3-fold lower potency, resistant to both phosphorylation and dephosphorylation
Quantified Difference	Stabilized analogs show 3- to 15-fold reduced receptor affinity relative to native Ins(1,4,5)P₃
Conditions	Receptor binding assays; phosphatase stability assays with alkaline phosphatase

Why This Matters

Procurement decisions between native Ins(1,4,5)P₃ and metabolically stabilized analogs (e.g., Ins(2,4,5)P₃, phosphorothioates, or caged compounds) require explicit consideration of the affinity/potency vs. stability trade-off; native Ins(1,4,5)P₃ remains essential as the calibration standard and for experiments where maximal affinity and short-duration signaling are required.

• [1] Shears SB. Metabolism of inositol phosphates. In: Putney JW, ed. Phosphoinositides and Receptor Mechanisms. 1986:63-87. View Source
• [2] Deoxygenated phosphorothioate inositol phosphate analogs: Synthesis, phosphatase stability, and binding affinity. 2008. University of Minnesota Digital Conservancy. View Source
• [3] Taylor CW, et al. Inositol 1,4,5-trisphosphorothioate, a stable analogue of inositol trisphosphate which mobilizes intracellular calcium. 1990. View Source

Key Applications of Ins(1,4,5)P₃

IP₃ Receptor Binding Assay Calibration

Ins(1,4,5)P₃ sodium salt serves as the gold-standard reference ligand for calibrating competitive binding assays at IP₃ receptors. With a well-established Ki of 6 nM in bovine adrenal cortical membranes and <25 nM across all three rat recombinant IP₃ receptor subtypes, it provides a consistent, high-affinity benchmark for determining the relative binding affinities of novel analogs, inhibitors, or antagonists . Unlike partial agonists such as Ins(2,4,5)P₃ or low-affinity regioisomers like Ins(3,4,5)P₃, Ins(1,4,5)P₃ reliably produces full receptor occupancy, ensuring accurate Kd/Bmax determinations and Hill coefficient calculations.

Xenopus Oocyte Ca²⁺ Imaging & Electrophysiology

In Xenopus oocyte model systems—a cornerstone platform for studying IP₃ receptor channel properties, calcium puffs, and store-operated calcium entry—Ins(1,4,5)P₃ delivers the highest potency among all tested inositol phosphates . It outperforms Ins(1,2,4,5)P₄ (91% activity) and dramatically exceeds Ins(1,3,4,6)P₄ (29% activity) and other analogs. This maximal efficacy ensures robust, reproducible calcium transients and depolarizing currents, which are essential for high-resolution confocal imaging of calcium puff dynamics and for minimizing variability in electrophysiological recordings.

Hepatocyte Full Agonist Activation Studies

In permeabilized hepatocyte systems, Ins(1,4,5)P₃ is the only commercially available ligand that functions as a full agonist with 100% maximal efficacy at hepatic IP₃ receptors . The commonly used alternative Ins(2,4,5)P₃ acts as a partial agonist, achieving only 65% of the maximal Ca²⁺ release rate even at saturating concentrations (300 μM) and partially antagonizing the response to native Ins(1,4,5)P₃. Studies quantifying maximal calcium store depletion, investigating the quantal nature of calcium release, or requiring complete activation of hepatic IP₃ receptor pools must therefore use the native ligand.

Aqueous Reconstitution for DMSO-Sensitive Assays

For calcium imaging, patch-clamp electrophysiology, or other live-cell assays where DMSO exposure must be minimized to avoid solvent artifacts on ion channel function or membrane properties, Ins(1,4,5)P₃ sodium salt's water solubility (10 mg/mL for trisodium salt formulations) enables preparation of concentrated aqueous stock solutions without organic co-solvents . This eliminates the need for DMSO (<0.1% v/v) that would otherwise be required when reconstituting compounds with poor aqueous solubility, preserving the physiological integrity of the experimental system.

Application

Selection Property

Validation Focus

IP₃ Receptor Binding Assay Calibration

Reference-standard binding affinity

Confirm lot-specific Ki in your receptor subtype assay

Xenopus Oocyte Ca²⁺ Signaling Studies

Ranked highest activity among tested IPs

Validate maximal calcium transient amplitude

Hepatocyte Calcium Release Studies

Full agonist efficacy at hepatic IP₃Rs

Confirm maximal Ca²⁺ store depletion capacity

Aqueous Reconstitution for Live-Cell Assays

Water-soluble sodium salt form

Verify absence of DMSO-related artifacts